Cas no 1170394-87-2 (2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid)
2-2-(1-Ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid is a heterocyclic compound featuring a benzodiazole core linked to an ethyl-substituted pyrazole moiety via an acetic acid bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's rigid aromatic systems enhance binding affinity in target interactions, while the acetic acid group offers functional versatility for further derivatization. Its well-defined molecular architecture supports applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. High purity and stability under standard conditions further underscore its utility in synthetic chemistry and industrial-scale processes.
1170394-87-2 structure
Product Name:2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid
CAS No:1170394-87-2
MF:C14H14N4O2
MW:270.28656244278
MDL:MFCD09834205
CID:3159233
PubChem ID:25248127
Update Time:2025-06-09
2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- [2-(1-ethyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetic acid
- 2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid
- EN300-231809
- 1170394-87-2
- VWB39487
- CS-0241190
- STK352711
- 2-[2-(1-ETHYL-1H-PYRAZOL-3-YL)-1H-1,3-BENZIMIDAZOL-1-YL]ACETIC ACID
- 2-(2-(1-Ethyl-1H-pyrazol-3-yl)-1H-benzo[d]imidazol-1-yl)acetic acid
- MFCD09834205
- [2-(1-ETHYLPYRAZOL-3-YL)-1,3-BENZODIAZOL-1-YL]ACETIC ACID
- 2-[2-(1-ethyl-1h-pyrazol-3-yl)-1h-1,3-benzodiazol-1-yl]acetic acid
- AKOS005168626
- 2-(2-(1-Ethyl-1H-pyrazol-3-yl)-1H-benzo[d]imidazol-1-yl)aceticacid
- 2-[2-(1-ethylpyrazol-3-yl)benzimidazol-1-yl]acetic acid
-
- MDL: MFCD09834205
- Inchi: 1S/C14H14N4O2/c1-2-17-8-7-11(16-17)14-15-10-5-3-4-6-12(10)18(14)9-13(19)20/h3-8H,2,9H2,1H3,(H,19,20)
- InChI Key: HJSZDNRBPKIRDX-UHFFFAOYSA-N
- SMILES: OC(CN1C2C=CC=CC=2N=C1C1C=CN(CC)N=1)=O
Computed Properties
- Exact Mass: 270.11167570Da
- Monoisotopic Mass: 270.11167570Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 72.9Ų
2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487027-1g |
2-(2-(1-Ethyl-1H-pyrazol-3-yl)-1H-benzo[d]imidazol-1-yl)acetic acid |
1170394-87-2 | 97% | 1g |
$450 | 2023-02-03 | |
| Enamine | EN300-231809-0.05g |
2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid |
1170394-87-2 | 95% | 0.05g |
$238.0 | 2024-06-20 | |
| Enamine | EN300-231809-0.1g |
2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid |
1170394-87-2 | 95% | 0.1g |
$355.0 | 2024-06-20 | |
| Enamine | EN300-231809-0.25g |
2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid |
1170394-87-2 | 95% | 0.25g |
$507.0 | 2024-06-20 | |
| Enamine | EN300-231809-0.5g |
2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid |
1170394-87-2 | 95% | 0.5g |
$798.0 | 2024-06-20 | |
| Enamine | EN300-231809-1.0g |
2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid |
1170394-87-2 | 95% | 1.0g |
$1024.0 | 2024-06-20 | |
| Enamine | EN300-231809-2.5g |
2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid |
1170394-87-2 | 95% | 2.5g |
$1791.0 | 2024-06-20 | |
| Enamine | EN300-231809-5.0g |
2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid |
1170394-87-2 | 95% | 5.0g |
$3070.0 | 2024-06-20 | |
| Enamine | EN300-231809-10.0g |
2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid |
1170394-87-2 | 95% | 10.0g |
$4605.0 | 2024-06-20 | |
| Enamine | EN300-231809-1g |
2-[2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-yl]acetic acid |
1170394-87-2 | 95% | 1g |
$1024.0 | 2023-09-15 |
2-2-(1-ethyl-1H-pyrazol-3-yl)-1H-1,3-benzodiazol-1-ylacetic acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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